Cas no 2229601-90-3 (2-1-(2-chlorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-chlorophenyl)cyclobutylethan-1-amine
• CAS No: 2229601-90-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6284999
• PubChem ID: 165651488
• Update Time: 2025-10-28

2-1-(2-chlorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chlorophenyl)cyclobutylethan-1-amine
• 2229601-90-3
• 2-[1-(2-chlorophenyl)cyclobutyl]ethan-1-amine
• EN300-1986428

• Inchi： 1S/C12H16ClN/c13-11-5-2-1-4-10(11)12(8-9-14)6-3-7-12/h1-2,4-5H,3,6-9,14H2
• InChI Key： FJFIIJOJZQZFON-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(CCN)CCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-chlorophenyl)cyclobutylethan-1-amine

Introduction to 2-1-(2-chlorophenyl)cyclobutylethan-1-amine (CAS No. 2229601-90-3)

2-1-(2-chlorophenyl)cyclobutylethan-1-amine, with the CAS number 2229601-90-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of amines and features a cyclobutyl ring attached to an ethylamine moiety, with a 2-chlorophenyl group as a substituent. The intricate arrangement of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 2-1-(2-chlorophenyl)cyclobutylethan-1-amine typically involves multi-step processes, often starting from readily available precursors such as 2-chlorobenzaldehyde and cyclobutylmethylamine. The key steps include the formation of an intermediate imine, followed by reduction to yield the final amine product. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, reducing both time and cost. For instance, the use of transition metal catalysts, such as palladium and ruthenium complexes, has been shown to enhance the selectivity and yield of the synthesis.

In terms of its physical properties, 2-1-(2-chlorophenyl)cyclobutylethan-1-amine is a colorless liquid at room temperature with a characteristic amine odor. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits a melting point of approximately -30°C and a boiling point around 150°C under reduced pressure. These properties make it suitable for various analytical techniques, including gas chromatography (GC) and high-performance liquid chromatography (HPLC).

The biological activity of 2-1-(2-chlorophenyl)cyclobutylethan-1-amine has been a focal point of numerous studies. Research has shown that this compound possesses potent binding affinity for certain receptors, particularly those involved in the central nervous system (CNS). For example, it has been reported to exhibit moderate affinity for serotonin (5-HT) receptors, specifically 5-HT_2A and 5-HT₇. This interaction could potentially be harnessed for therapeutic applications in conditions such as depression and anxiety disorders. However, further preclinical studies are necessary to fully elucidate its pharmacological profile and safety profile.

Beyond its potential therapeutic applications, 2-1-(2-chlorophenyl)cyclobutylethan-1-amine has also been explored for its use in materials science. Its unique molecular structure makes it an attractive candidate for the development of novel polymers and coatings. Recent studies have demonstrated that incorporating this compound into polymer matrices can enhance their mechanical properties, thermal stability, and chemical resistance. These properties are particularly valuable in industries such as automotive, aerospace, and electronics.

In the context of environmental impact, the synthesis and use of 2-1-(2-chlorophenyl)cyclobutylethan-1-amine must be conducted with due consideration for sustainability and environmental safety. Green chemistry principles are increasingly being applied to minimize waste generation and reduce the use of hazardous reagents. For instance, solvent-free reactions and the use of biodegradable solvents are being explored to make the synthesis more environmentally friendly.

The safety profile of 2-1-(2-chlorophenyl)cyclobutylethan-1-amine is another critical aspect that requires thorough investigation. While no significant toxicological data is currently available for this specific compound, general guidelines for handling amines should be followed to ensure worker safety. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound. Additionally, it should be stored in well-ventilated areas away from incompatible substances.

In conclusion, 2-1-(2-chlorophenyl)cyclobutylethan-1-amine (CAS No. 2229601-90-3) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research into its biological activity and potential therapeutic uses. As research continues to advance, it is likely that new applications will emerge, further expanding the utility of this intriguing compound.